![molecular formula C16H25N5O3 B2646356 7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione CAS No. 672945-09-4](/img/structure/B2646356.png)
7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione, also known as EEDQ, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EEDQ is a highly reactive compound that is commonly used as a crosslinking agent in biochemical and physiological studies. In
Mechanism of Action
7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione is a highly reactive compound that reacts with nucleophiles, such as amines and thiols, to form covalent bonds. The reaction between this compound and biomolecules leads to the formation of a stable crosslink, which can be used to identify molecular interactions. This compound has also been shown to modify the activity of enzymes and receptors by crosslinking critical amino acid residues.
Biochemical and Physiological Effects:
The use of this compound in biochemical and physiological studies has provided valuable insights into the molecular mechanisms of cellular processes. The crosslinking of proteins and nucleic acids using this compound has allowed for the identification of protein-protein interactions, protein-DNA interactions, and other molecular interactions that are critical for understanding cellular processes. This compound has also been shown to modify the activity of enzymes and receptors, which can lead to changes in cellular signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione in lab experiments has several advantages, including its high reactivity and specificity for nucleophiles. This compound can also be used in a variety of experimental conditions, including in vitro and in vivo studies. However, the use of this compound requires careful handling due to its highly reactive nature and potential toxicity. This compound also has limitations in terms of its specificity, as it can react with multiple nucleophiles and modify the activity of multiple biomolecules.
Future Directions
There are several future directions for the use of 7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione in scientific research. One potential application is in the development of new drugs, as this compound can modify the activity of enzymes and receptors. This compound can also be used to study the interactions between proteins and nucleic acids, which are critical for understanding cellular processes. Additionally, the use of this compound in combination with other crosslinking agents and analytical techniques can provide a more comprehensive understanding of molecular interactions.
Synthesis Methods
7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione can be synthesized by reacting 1,3-dimethyluric acid with ethoxyacetaldehyde in the presence of a catalyst. The resulting product is then treated with piperidine and phosgene to obtain the final compound. The synthesis of this compound involves several steps and requires careful handling due to the highly reactive nature of the compound.
Scientific Research Applications
7-(2-Ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione has been widely used in scientific research as a crosslinking agent for proteins, nucleic acids, and other biomolecules. The crosslinking of biomolecules using this compound allows for the identification of protein-protein interactions, protein-DNA interactions, and other molecular interactions that are critical for understanding cellular processes. This compound has also been used in the development of new drugs, as it can modify the activity of enzymes and receptors.
properties
IUPAC Name |
7-(2-ethoxyethyl)-1,3-dimethyl-8-piperidin-1-ylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O3/c1-4-24-11-10-21-12-13(18(2)16(23)19(3)14(12)22)17-15(21)20-8-6-5-7-9-20/h4-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJXGYPIHQQMLTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(N=C1N3CCCCC3)N(C(=O)N(C2=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.